Cas no 2402830-03-7 (1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride)

• Product Name: 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride
• CAS No: 2402830-03-7
• MF: C₁₈H₂₂Cl₂N₂O
• MW: 353.286082744598
• CID: 5357099
• Update Time: 2025-05-30

1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride
• Z4091767826
• 1'-[(4-methoxyphenyl)methyl]-1',2'-dihydrospiro[azetidine-3,3'-indole] dihydrochloride

• Inchi： 1S/C18H20N2O.2ClH/c1-21-15-8-6-14(7-9-15)10-20-13-18(11-19-12-18)16-4-2-3-5-17(16)20;;/h2-9,19H,10-13H2,1H3;2*1H
• InChI Key： XVBBAPPKNRYWTP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)CN1C2C=CC=CC=2C2(C1)CNC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 360
• Topological Polar Surface Area: 24.5

Additional information on 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride

Comprehensive Guide to 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride (CAS No. 2402830-03-7)

1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride (CAS No. 2402830-03-7) is a specialized spirocyclic compound with significant potential in pharmaceutical research and drug development. This compound features a unique spiro[indole-3,3'-azetidine] core, which is increasingly recognized for its role in modulating biological targets. The presence of a 4-methoxyphenylmethyl group further enhances its pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The spirocyclic structure of this compound contributes to its structural rigidity, which is advantageous in drug design. Rigid structures often exhibit improved binding affinity and selectivity toward biological targets, reducing off-target effects. The dihydrochloride salt form ensures better solubility and stability, facilitating its use in various experimental settings. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the indole moiety's prevalence in neuroactive compounds.

In recent years, the demand for spirocyclic compounds like 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride has surged due to their versatility in medicinal chemistry. These compounds are frequently explored for their ability to interact with G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets for treating conditions such as anxiety, depression, and chronic pain. The 4-methoxy substitution on the phenyl ring may also influence the compound's metabolic stability, a key consideration in drug development.

From a synthetic perspective, 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride can be prepared through multi-step organic transformations, including spirocyclization and N-alkylation reactions. The purity and yield of the final product are crucial for its applicability in high-throughput screening and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for research purposes.

The growing interest in spirocyclic indole derivatives aligns with broader trends in drug discovery, where researchers seek to overcome challenges like drug resistance and poor bioavailability. 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride represents a promising scaffold for developing next-generation therapeutics. Its potential extends beyond CNS disorders to areas such as oncology and inflammatory diseases, where spirocyclic compounds have shown efficacy in preclinical models.

For laboratories and pharmaceutical companies, sourcing high-quality 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride is essential for advancing research. Suppliers must adhere to stringent quality control standards to ensure consistency and reproducibility. Additionally, researchers are increasingly looking for custom synthesis services to obtain analogs of this compound for structure-activity relationship (SAR) studies.

In summary, 1-[(4-Methoxyphenyl)methyl]spiro[2H-indole-3,3'-azetidine];dihydrochloride (CAS No. 2402830-03-7) is a valuable spirocyclic compound with broad applications in pharmaceutical research. Its unique structure and pharmacological potential make it a compelling candidate for further investigation. As the scientific community continues to explore innovative drug candidates, compounds like this will play a pivotal role in shaping the future of medicine.